Cas no 2309459-72-9 (4-chloro-N-1-(4-chloro-6-fluoro-1H-indol-3-yl)-2,2,2-trifluoroethylbenzene-1-sulfonamide)

• Product Name: 4-chloro-N-1-(4-chloro-6-fluoro-1H-indol-3-yl)-2,2,2-trifluoroethylbenzene-1-sulfonamide
• CAS No: 2309459-72-9
• MF: C₁₆H₁₀Cl₂F₄N₂O₂S
• MW: 441.227414608002
• MDL: MFCD31915396
• CID: 5248471
• PubChem ID: 165802070
• Update Time: 2025-10-05

4-chloro-N-1-(4-chloro-6-fluoro-1H-indol-3-yl)-2,2,2-trifluoroethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-chloro-N-[1-(4-chloro-6-fluoro-1H-indol-3-yl)-2,2,2-trifluoroethyl]-
• 4-chloro-N-1-(4-chloro-6-fluoro-1H-indol-3-yl)-2,2,2-trifluoroethylbenzene-1-sulfonamide

• MDL： MFCD31915396
• Inchi： 1S/C16H10Cl2F4N2O2S/c17-8-1-3-10(4-2-8)27(25,26)24-15(16(20,21)22)11-7-23-13-6-9(19)5-12(18)14(11)13/h1-7,15,23-24H
• InChI Key： PDBRSAQZHVRXAO-UHFFFAOYSA-N
• SMILES： C1(S(NC(C2C3=C(NC=2)C=C(F)C=C3Cl)C(F)(F)F)(=O)=O)=CC=C(Cl)C=C1

Additional information on 4-chloro-N-1-(4-chloro-6-fluoro-1H-indol-3-yl)-2,2,2-trifluoroethylbenzene-1-sulfonamide

4-Chloro-N-(4-Chloro-6-Fluoroindol-3-Yl)-2,2,2-Trifluoroethylbenzene Sulfonamide: A Comprehensive Overview

The compound with CAS No. 2309459-72-9, commonly referred to as 4-chloro-N-(4-chloro-6-fluoroindol-3-yl)-2,2,2-trifluoroethylbenzene sulfonamide, is a highly specialized chemical entity with significant potential in various fields of science and technology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. Recent advancements in synthetic chemistry have enabled researchers to explore its properties more thoroughly, shedding light on its potential uses and mechanisms of action.

Sulfonamides are a class of compounds known for their versatility in chemical synthesis and biological activity. The presence of a sulfonamide group in this compound contributes to its stability and bioavailability, making it a valuable candidate for pharmacological studies. The indole ring, a key structural component of this molecule, is renowned for its role in natural products and synthetic drugs. The substitution pattern on the indole ring—specifically the chlorine and fluorine atoms—plays a critical role in modulating the compound's electronic properties and reactivity.

Recent research has focused on the synthesis and characterization of 4-chloro-N-(4-chloro-6-fluoroindol-3-yl)-2,2,2-trifluoroethylbenzene sulfonamide. Studies have demonstrated that the trifluoroethyl group enhances the lipophilicity of the molecule, which is crucial for its interaction with biological membranes. This feature makes it an attractive candidate for drug delivery systems and targeted therapy applications. Furthermore, the chlorine substituent on the benzene ring contributes to the molecule's aromatic stability and electronic communication across the structure.

The development of this compound has been driven by its potential applications in drug discovery. Its unique combination of functional groups allows it to act as a scaffold for various bioactive molecules. For instance, sulfonamides are known to inhibit certain enzymes involved in disease pathways, making them valuable leads for therapeutic agents. Recent studies have explored its inhibitory effects on kinases and proteases, highlighting its potential in treating conditions such as cancer and inflammatory diseases.

In addition to its pharmacological applications, 4-chloro-N-(4-chloro-6-fluoroindol-3-yl)-2,2,2-trifluoroethylbenzene sulfonamide has shown promise in material science. Its ability to form stable complexes with metal ions makes it a candidate for advanced materials such as sensors and catalysts. Researchers have also investigated its role in polymer chemistry, where it can serve as a building block for high-performance polymers with tailored properties.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the indole ring through cyclization reactions and the introduction of substituents via electrophilic aromatic substitution. The use of trifluoromethylation reagents ensures the precise placement of fluorine atoms, which is essential for optimizing the compound's physicochemical properties.

From an environmental perspective, understanding the degradation pathways of 4-chloro-N-(4-chloro-6-fluoroindol-3-Yl)-2,2,2-trifluoroethylbenzene sulfonamide is crucial for assessing its ecological impact. Recent studies have examined its biodegradability under various conditions, providing insights into its persistence in natural systems. These findings are essential for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, CAS No. 2309459-72-9 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing scientific research and technological innovation. As ongoing studies continue to uncover new aspects of its properties and uses, this compound is poised to play a significant role in shaping future advancements in chemistry and beyond.